2-(3-Chlorophenyl)-3,3-difluoro-2-hydroxypropanoic acid

• IUPAC Name: 2-(3-chlorophenyl)-3,3-difluoro-2-hydroxypropanoic acid
• InChI: InChI=1S/C9H7ClF2O3/c10-6-3-1-2-5(4-6)9(15,7(11)12)8(13)14/h1-4,7,15H,(H,13,14)
• InChI Key: NBAIAYYJZDYGGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(C(F)F)(C(=O)O)O
• Molecular Formula: C9H7ClF2O3
• DSSTOX Substance ID: DTXSID701191247
• Molecular Weight: 236.60 g/mol
• CAS RN: 1820613-81-7

Description

2-(3-Chlorophenyl)-3,3-difluoro-2-hydroxypropanoic acid, commonly known as DCFH or DCFDA, is a chemical compound used in scientific research for its fluorescent properties. It is synthesized through a multistep process and has a variety of applications in the field of biochemistry and physiology.

Mechanism of Action

DCFH is a non-fluorescent compound that is converted into the fluorescent compound DCF through the action of ROS. When DCFH is exposed to ROS, the hydroxyl group is oxidized to form a highly fluorescent compound, DCF. The fluorescence of DCF is proportional to the amount of ROS present in the sample.
Biochemical and Physiological Effects:
DCFH is a potent antioxidant that can scavenge ROS and protect cells from oxidative damage. It has been shown to reduce the levels of ROS in various cell types, including neurons, endothelial cells, and hepatocytes. DCFH has also been shown to inhibit the proliferation of cancer cells and to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

DCFH is a highly sensitive and specific probe for measuring ROS and oxidative stress in cells. It is easy to use and can be used in a variety of cell types. However, DCFH has some limitations. It is sensitive to pH changes and can be affected by the presence of other fluorescent compounds in the sample. It is also sensitive to light and should be kept in the dark during storage and use.

Future Directions

There are many future directions for the use of DCFH in scientific research. One area of research is the development of new probes that are more specific and sensitive for measuring ROS and oxidative stress in cells. Another area of research is the development of new drugs that can target ROS and oxidative stress in various diseases, such as cancer, Alzheimer's disease, and cardiovascular disease. Finally, there is a need for more research on the mechanism of action of DCFH and its effects on cellular signaling pathways.

Synthesis Methods

DCFH is synthesized through a multistep process that involves the reaction of 3-chlorophenol with 2,2,2-trifluoroethanol, followed by the reaction of the resulting product with thionyl chloride to form 2-(3-chlorophenyl)-2,2,2-trifluoroethanol. The final step involves the reaction of 2-(3-chlorophenyl)-2,2,2-trifluoroethanol with sodium hydroxide to form DCFH.

Scientific Research Applications

DCFH is widely used in scientific research for its fluorescent properties. It is commonly used as a probe to measure reactive oxygen species (ROS) and oxidative stress in cells. It is also used to measure intracellular calcium levels and to study the mechanism of action of various drugs.